![molecular formula C12H16O4 B8532989 1-[5-(Tetrahydro-pyran-2-yloxymethyl)-furan-2-yl]-ethanone](/img/structure/B8532989.png)
1-[5-(Tetrahydro-pyran-2-yloxymethyl)-furan-2-yl]-ethanone
Cat. No. B8532989
M. Wt: 224.25 g/mol
InChI Key: CMGMBXQIQCXCDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:17][OH:18].[O:1]1[CH2:2][CH2:3][CH2:4][CH2:5][CH:6]1[O:7][CH2:8][c:9]1[cH:10][cH:11][c:12]([C:14]([CH3:15])=[O:16])[o:13]1>>[OH:7][CH2:8][c:9]1[cH:10][cH:11][c:12]([C:14]([CH3:15])=[O:16])[o:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CC(=O)c1ccc(COC2CCCCO2)o1
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
CC(=O)c1ccc(CO)o1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
